Cas no 1001757-55-6 (4-chloro-1-(3-fluorophenyl)methyl-1H-pyrazol-3-amine)
1001757-55-6 structure
Product Name:4-chloro-1-(3-fluorophenyl)methyl-1H-pyrazol-3-amine
CAS No:1001757-55-6
MF:C10H9ClFN3
MW:225.649964094162
MDL:MFCD02254024
CID:3057785
PubChem ID:7022266
Update Time:2025-04-21
4-chloro-1-(3-fluorophenyl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-1-(3-fluoro-benzyl)-1 H -pyrazol-3-ylamine
- AKOS B001325
- ART-CHEM-BB B001325
- 4-CHLORO-1-(3-FLUOROBENZYL)-1H-PYRAZOL-3-AMINE
- 4-CHLORO-1-(3-FLUORO-BENZYL)-1H-PYRAZOL-3-YLAMINE
- 4-chloro-1-(3-fluorophenyl)methyl-1H-pyrazol-3-amine
- DTXSID001208580
- STK312221
- EN300-227892
- 4-chloro-1-[(3-fluorophenyl)methyl]pyrazol-3-amine
- BQB75755
- AKOS000304463
- CS-0439641
- 1001757-55-6
- BBL038543
- 4-Chloro-1-[(3-fluorophenyl)methyl]-1H-pyrazol-3-amine
-
- MDL： MFCD02254024
- Inchi： 1S/C10H9ClFN3/c11-9-6-15(14-10(9)13)5-7-2-1-3-8(12)4-7/h1-4,6H,5H2,(H2,13,14)
- InChI Key： CSSAALCFGVTUBI-UHFFFAOYSA-N
- SMILES： ClC1C(N)=NN(C=1)CC1C=CC=C(C=1)F
Computed Properties
- Exact Mass: 225.0469032Da
- Monoisotopic Mass: 225.0469032Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 378.6±37.0 °C at 760 mmHg
- Flash Point: 182.8±26.5 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
4-chloro-1-(3-fluorophenyl)methyl-1H-pyrazol-3-amine Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-chloro-1-(3-fluorophenyl)methyl-1H-pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 030545-250mg |
4-Chloro-1-(3-fluoro-benzyl)-1 H -pyrazol-3-ylamine |
1001757-55-6 | 250mg |
￡182.00 | 2022-03-01 | ||
| Fluorochem | 030545-1g |
4-Chloro-1-(3-fluoro-benzyl)-1 H -pyrazol-3-ylamine |
1001757-55-6 | 1g |
￡363.00 | 2022-03-01 | ||
| Fluorochem | 030545-5g |
4-Chloro-1-(3-fluoro-benzyl)-1 H -pyrazol-3-ylamine |
1001757-55-6 | 5g |
￡963.00 | 2022-03-01 | ||
| abcr | AB498022-100 mg |
4-Chloro-1-(3-fluorobenzyl)-1H-pyrazol-3-amine |
1001757-55-6 | 100MG |
€231.60 | 2022-03-24 | ||
| abcr | AB498022-250 mg |
4-Chloro-1-(3-fluorobenzyl)-1H-pyrazol-3-amine |
1001757-55-6 | 250MG |
€275.80 | 2022-03-24 | ||
| abcr | AB498022-500 mg |
4-Chloro-1-(3-fluorobenzyl)-1H-pyrazol-3-amine |
1001757-55-6 | 500MG |
€409.30 | 2022-03-24 | ||
| abcr | AB498022-1 g |
4-Chloro-1-(3-fluorobenzyl)-1H-pyrazol-3-amine |
1001757-55-6 | 1g |
€486.60 | 2022-03-24 | ||
| abcr | AB498022-5 g |
4-Chloro-1-(3-fluorobenzyl)-1H-pyrazol-3-amine |
1001757-55-6 | 5g |
€1,185.30 | 2022-03-24 | ||
| Apollo Scientific | PC410299-1g |
4-Chloro-1-(3-fluorobenzyl)-1H-pyrazol-3-amine |
1001757-55-6 | 1g |
£355.00 | 2024-05-25 | ||
| Chemenu | CM313122-1g |
4-Chloro-1-(3-fluorobenzyl)-1H-pyrazol-3-amine |
1001757-55-6 | 95% | 1g |
$754 | 2021-08-18 |
4-chloro-1-(3-fluorophenyl)methyl-1H-pyrazol-3-amine Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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